2-Methylhexahydro-3H-pyrrolizin-3-one
Overview
Description
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- Synthesis and Structure Determination : 2-Methylhexahydro-3H-pyrrolizin-3-one and its derivatives have been extensively explored in chemical synthesis. For example, Despinoy and McNab (2009) demonstrated that pyrrolizin-3-ones can be hydrogenated to their hexahydro derivatives, providing concise routes to various necine bases (Despinoy & McNab, 2009). Additionally, the molecular structures of these compounds have been investigated through various methods includingelectron diffraction and ab initio calculations, revealing important structural parameters (Blockhuys et al., 2001).
Organic Chemistry and Compound Synthesis
- Development of New Synthetic Routes : Research by McNab and Thornley (1993) focused on new chemistry for pyrrolizin-3-one, leading to the development of novel synthetic routes for related compounds (McNab & Thornley, 1993). Such advancements are crucial for exploring new pharmaceuticals and materials.
- Synthesis of Heterocyclic Compounds : The work by Hartke and Radau (1974) involved the synthesis of various heterocyclic compounds, including 3H-pyrrolizines, demonstrating the versatility of this compound in organic synthesis (Hartke & Radau, 1974).
Medicinal Chemistry Applications
- Development of Pharmaceutical Agents : Advances in the synthesis of compounds like Pyrromilast, which have applications in treating chronic obstructive pulmonary disease, demonstrate the potential of this compound in medicinal chemistry (Boyko et al., 2015).
- Exploration of Biological Activities : A series of cyclic imides derived from dihydro-1H-pyrrolizine-3,5(2H,6H)-diones were synthesized and evaluated for their potential in reversing electroconvulsive shock-induced amnesia in mice, highlighting the biological significance of these compounds (Butler et al., 1987).
Safety and Hazards
Properties
IUPAC Name |
2-methyl-1,2,5,6,7,8-hexahydropyrrolizin-3-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c1-6-5-7-3-2-4-9(7)8(6)10/h6-7H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCQDSWXPQNGLFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2CCCN2C1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80433675 | |
Record name | AGN-PC-0MWUQ5 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80433675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86954-03-2 | |
Record name | AGN-PC-0MWUQ5 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80433675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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